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Compound of Interest

Compound Name: 1-Dimethylamino-2-nitroethylene

CAS No.: 1190-92-7; 73430-27-0

Cat. No.: B2913312

Get Quote

As a Senior Application Scientist, establishing a profound understanding of the chemicals we

handle is the foundation of laboratory safety and operational excellence. This guide provides a

comprehensive, mechanistic approach to handling 1-Dimethylamino-2-nitroethylene (CAS:

1190-92-7). Rather than simply listing safety rules, this protocol explains the causality behind

each requirement, ensuring that researchers can adapt these principles to dynamic laboratory

environments.

Chemical Profile & Industrial Utility
1-Dimethylamino-2-nitroethylene is a highly reactive "push-pull" enaminone building block. It

is extensively utilized in organic synthesis for the preparation of complex heterocycles,

including fused tetrahydropyridines and active pharmaceutical ingredients (APIs) such as the

PARP inhibitor Rucaparib[1]. Because of its unique electronic structure, it acts as a versatile

intermediate but requires strict environmental controls to maintain stability[2].
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Property Value Operational Implication

CAS Number 1190-92-7
Unique identifier for SDS

cross-referencing.

Molecular Formula C₄H₈N₂O₂
High nitrogen/oxygen content;

reactive intermediate.

Molecular Weight 116.12 g/mol
Readily forms fine, easily

aerosolized crystalline dust.

Melting Point 101 – 107 °C

Solid at room temperature;

poses particulate inhalation

risks[3].

Storage Temperature Refrigerator (2 – 8 °C)

Prevents thermal degradation

and polymerization of the

enaminone system[3].

Mechanistic Toxicology & Hazard Assessment
Understanding the molecular behavior of 1-Dimethylamino-2-nitroethylene is critical for

anticipating its hazards. The compound is classified under several severe hazard categories[4]:

Skin Sensitization (Category 1) & Irritation (Category 2): The molecule features a nitro group

conjugated with a double bond (a nitroalkene system). This creates a potent Michael

acceptor. If the dust contacts unprotected skin, the electrophilic β -carbon reacts covalently

with nucleophilic residues (e.g., cysteine thiols or lysine amines) on epidermal proteins. This

haptenation triggers a T-cell-mediated immune response, leading to allergic contact

dermatitis[4].

Serious Eye Damage (Category 1): The reactive nature of the compound causes rapid,

irreversible damage to the corneal epithelium upon contact[4].

Respiratory Irritation (Category 3): As a crystalline solid, handling can generate micro-

particulates. Inhalation deposits these reactive particles onto the mucosal membranes of the

respiratory tract, causing severe coughing, wheezing, and potential long-term airway

disease[5],[4].
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Personal Protective Equipment (PPE) Matrix
To mitigate the mechanistic risks outlined above, the following PPE is mandatory. Each piece of

equipment serves a specific, scientifically grounded purpose[5],[6].

Equipment Type Specification Mechanistic Causality

Eye/Face Protection
Snug-fitting chemical splash

goggles & face shield.

Prevents Category 1 Serious

Eye Damage from airborne

dust or reactive splashes[4].

Safety glasses are insufficient

due to lack of peripheral seal.

Respiratory Protection

Full-face particle respirator

with N100 (US) or P3 (EU)

cartridges.

Required as a last line of

defense or if engineering

controls fail. N100 filters

99.97% of fine crystalline dust,

preventing mucosal

haptenation[5].

Hand Protection
Double-layered Nitrile gloves

(min 0.11 mm thickness).

Provides a physical barrier

against the Michael acceptor,

preventing covalent binding to

skin proteins[5].

Body Protection
Tyvek lab coat or impermeable

chemical apron.

Shields against particulate

settling on clothing, which can

cause delayed dermal

exposure and sensitization[4].

Self-Validating Standard Operating Procedure (SOP)
This step-by-step methodology for weighing and transferring 1-Dimethylamino-2-
nitroethylene incorporates self-validating checkpoints to ensure the integrity of your safety

boundaries.

Step 1: Pre-Operational Engineering Control Check

Action: Conduct all work inside a certified chemical fume hood.
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Validation Checkpoint: Before opening the chemical, use a digital velometer to verify the

hood's face velocity is between 80–120 feet per minute (fpm). If the airflow is inadequate, the

system fails validation; halt operations immediately.

Step 2: PPE Integrity Verification

Action: Don the required PPE (double nitrile gloves, N100 respirator, goggles, lab coat).

Validation Checkpoint: Perform a negative-pressure seal check on the respirator. Inhale

sharply while blocking the intake valves; the facepiece must collapse slightly without leaking

air. Manually inflate gloves to check for micro-punctures before donning.

Step 3: Environmental Preparation

Action: Line the fume hood working surface with an anti-static, disposable bench pad.

Causality: 1-Dimethylamino-2-nitroethylene is a dry powder. Anti-static mats prevent the

electrostatic dispersion and aerosolization of the reactive dust.

Step 4: Chemical Transfer & Equilibration

Action: Remove the vial from refrigerated storage (2–8 °C)[3]. Place it in a desiccator inside

the fume hood and allow it to equilibrate to room temperature before opening.

Causality: Opening a cold vial causes ambient moisture to condense on the hygroscopic

powder, accelerating hydrolysis and degradation of the enaminone system.

Action: Use a grounded, anti-static micro-spatula to weigh the required mass into a pre-

tared, sealable reaction vessel.

Step 5: Post-Transfer Decontamination

Action: Wipe down the exterior of the reagent bottle and the balance pan with an

isopropanol-dampened cloth before removing them from the hood.

Validation Checkpoint: Visually inspect the white anti-static bench pad. Any yellow/orange

crystalline residue indicates a containment failure. Dispose of the pad as hazardous solid

waste.
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Emergency Spill Response & Waste Disposal Plan
In the event of a spill, immediate and calculated action is required to prevent aerosolization[5].

Evacuate & Isolate: Vacate the immediate area. Allow the fume hood to clear airborne

particulates for at least 15 minutes.

Containment (DO NOT DRY SWEEP): Dry sweeping aerosolizes the Category 1 eye-

damaging dust. Instead, gently cover the spill with damp, absorbent paper towels or a

commercial dust-suppressing spill control powder.

Collection: Using non-sparking tools, scoop the absorbed material into a compatible,

sealable hazardous waste container.

Surface Decontamination: Wash the spill area thoroughly with soap and water. The

compound leaves reactive residues that must be chemically washed away, not just wiped.

Waste Disposal: Classify the collected material as Halogen-Free Organic Hazardous Waste.

Keep waste containers tightly closed in a cool, dry, well-ventilated area away from direct

sunlight[6]. Never flush this compound down the sink due to its toxicity profile.
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1. Risk Assessment
Identify Hazards (CAS 1190-92-7)

2. Don PPE
N100 Respirator, Nitrile Gloves, Goggles

3. Engineering Controls
Verify Fume Hood Airflow (>100 fpm)

4. Chemical Handling
Anti-static Weighing & Transfer

Spill or Exposure
Detected?

Emergency Protocol
Evacuate, Damp Containment, Report

 Yes

5. Execute Synthesis
(e.g., Heterocyclic Building Block)

 No

6. Waste Disposal
Seal as Halogen-Free Organic Waste

Click to download full resolution via product page

Workflow for safe handling and emergency response for 1-Dimethylamino-2-nitroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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